Cas no 80360-15-2 (1H-Indole-3-carboxylic acid, 1-(phenylsulfonyl)-, ethyl ester)

• Product name: 1H-Indole-3-carboxylic acid, 1-(phenylsulfonyl)-, ethyl ester
• CAS No: 80360-15-2
• MF: C₁₇H₁₅NO₄S
• MW: 329.3703
• CID: 705812
• PubChem ID: 506826

1H-Indole-3-carboxylic acid, 1-(phenylsulfonyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 1-(phenylsulfonyl)-, ethyl ester
• ethyl 1-(benzenesulfonyl)indole-3-carboxylate
• DTXSID30333459
• 1h-indole-3-carboxylic acid,1-(phenylsulfonyl)-,ethyl ester
• CHEMBL310331
• 80360-15-2

• Inchi： InChI=1S/C17H15NO4S/c1-2-22-17(19)15-12-18(16-11-7-6-10-14(15)16)23(20,21)13-8-4-3-5-9-13/h3-12H,2H2,1H3
• InChI Key： OXYQSCWGVLKSEB-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CN(C2=CC=CC=C21)S(=O)(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 329.07217913g/mol
• Monoisotopic Mass: 329.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73.8Ų